Cas no 1805152-75-3 (5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol)
5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol is a fluorinated phenolic compound featuring a bromo and fluoro substituent, along with a trifluoromethylthio group. Its unique structure makes it valuable in pharmaceutical and agrochemical synthesis, particularly as an intermediate for constructing complex molecules. The presence of multiple halogen and sulfur-based functional groups enhances its reactivity, enabling selective modifications in cross-coupling reactions or nucleophilic substitutions. The trifluoromethylthio moiety contributes to improved lipophilicity and metabolic stability, which is advantageous in drug design. This compound is also useful in material science for developing specialty polymers or coatings due to its electron-withdrawing properties. High purity grades ensure reproducibility in research and industrial applications.
1805152-75-3 structure
Product Name:5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol
CAS No:1805152-75-3
MF:C7H3BrF4OS
MW:291.060734033585
CID:4976509
Update Time:2025-07-02
5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol
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- Inchi： 1S/C7H3BrF4OS/c8-3-1-4(9)6(5(13)2-3)14-7(10,11)12/h1-2,13H
- InChI Key： PRXQKGMTXUBCMO-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)O)SC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 201
- XLogP3: 4.1
- Topological Polar Surface Area: 45.5
5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017746-250mg |
5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol |
1805152-75-3 | 97% | 250mg |
470.40 USD | 2021-06-25 | |
| Alichem | A013017746-500mg |
5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol |
1805152-75-3 | 97% | 500mg |
815.00 USD | 2021-06-25 | |
| Alichem | A013017746-1g |
5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol |
1805152-75-3 | 97% | 1g |
1,490.00 USD | 2021-06-25 |
5-Bromo-3-fluoro-2-(trifluoromethylthio)phenol Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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